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Compound of Interest

Compound Name: Trifluoronitrosomethane

Cat. No.: B1596166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of Trifluoronitrosomethane (CF₃NO) cylinders in a laboratory setting.

Trifluoronitrosomethane is a toxic, blue-colored gas utilized in organic synthesis and drug

development as a source of the trifluoromethyl group.[1][2] Adherence to these procedures is

critical to ensure personnel safety and experimental success.

Properties and Hazards
Trifluoronitrosomethane is a hazardous substance that requires careful management. It is

toxic if inhaled, in contact with skin, or swallowed.[3] It is also a liquefied gas under pressure

and may explode if heated.[3]

Physical and Chemical Properties
Property Value

Molecular Formula CF₃NO

Molar Mass 99.01 g/mol [1]

Appearance Blue to deep-blue gas[1]

Boiling Point -85 °C[1]

Melting Point -196.6 °C[1]
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Hazard Identification
Hazard GHS Classification Precautionary Statement

Acute Toxicity

Toxic if swallowed, in contact

with skin or if inhaled

(H301+H311+H331)[3]

P261: Avoid breathing

gas/vapors. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.

Gas Under Pressure

Contains gas under pressure;

may explode if heated (H280)

[3]

P410 + P403: Protect from

sunlight. Store in a well-

ventilated place.[4]

Skin Irritation Causes skin irritation (H315)[3]
P302 + P352: IF ON SKIN:

Wash with plenty of water.

Eye Irritation
Causes serious eye irritation

(H319)[3]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Irritation
May cause respiratory irritation

(H335)[3]

P304 + P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

Cylinder Handling and Storage
Proper handling and storage of Trifluoronitrosomethane cylinders are paramount to

laboratory safety.

Receiving and Transporting Cylinders
Inspect cylinders upon receipt for any signs of damage or leaks.

Always use a cylinder cart to transport cylinders, ensuring they are securely strapped in.
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Never move a cylinder with the regulator attached.

Storage Procedures
Store cylinders in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[3]

Protect cylinders from direct sunlight.[3]

Do not expose cylinders to temperatures exceeding 50 °C.[3]

Securely chain or strap cylinders in an upright position to a wall or benchtop.

Store flammable gas cylinders separately from oxidizing agents.

Empty cylinders should be clearly marked as "EMPTY" and stored separately from full

cylinders.

Experimental Protocols
The following are generalized protocols for the use of Trifluoronitrosomethane in a laboratory

setting. These should be adapted based on the specific reaction conditions and scale.

General Setup for Gas Addition
A typical setup for the addition of Trifluoronitrosomethane to a reaction mixture involves a

gas-tight apparatus.

Materials:

Trifluoronitrosomethane cylinder with a two-stage pressure regulator.

Inert gas (Nitrogen or Argon) supply.

Schlenk line or similar inert atmosphere manifold.

Reaction flask with a gas inlet, a gas outlet to a scrubber, and a septum for reagent addition.

Flow meter or bubbler to monitor gas flow.
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Scrubber containing a suitable quenching agent (e.g., sodium bisulfite solution).

Procedure:

Assemble the reaction apparatus and ensure all connections are gas-tight.

Purge the entire system with an inert gas.

Cool the reaction flask to the desired temperature.

Slowly open the main valve on the Trifluoronitrosomethane cylinder.

Adjust the regulator to the desired delivery pressure.

Initiate a slow and controlled flow of Trifluoronitrosomethane into the reaction mixture.

Monitor the reaction progress by appropriate analytical techniques.

Upon completion, stop the flow of Trifluoronitrosomethane and close the cylinder valve.

Purge the system with inert gas to remove any residual Trifluoronitrosomethane.

Illustrative Protocol: Trifluoromethylation of a Thiol
This protocol describes a representative reaction where Trifluoronitrosomethane is used as a

trifluoromethylating agent.

Reaction: R-SH + CF₃NO → R-SCF₃ + HNO

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a gas

inlet adapter, a thermometer, and a septum, dissolve the thiol substrate in a suitable solvent

under an inert atmosphere.

Cool the solution to the desired reaction temperature (e.g., -78 °C) using a dry ice/acetone

bath.
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Slowly bubble Trifluoronitrosomethane gas through the solution via a cannula or gas

dispersion tube. The characteristic blue color of the gas should disappear as it reacts.

Monitor the reaction by TLC or GC-MS.

Once the starting material is consumed, stop the gas flow and purge the flask with nitrogen.

Quench the reaction by the slow addition of a suitable reagent.

Allow the reaction mixture to warm to room temperature and proceed with standard aqueous

workup and purification.

Emergency Procedures
Leak Detection

Regularly check for leaks using a compatible leak detection solution (e.g., soapy water) at all

connections.

If a leak is detected, immediately close the cylinder valve and ventilate the area.

Do not attempt to repair a leaking cylinder. Contact the supplier.

First Aid
Exposure First Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Skin Contact

Immediately wash off with soap and plenty of

water. Consult a physician.[4] In case of

frostbite, thaw frosted parts with lukewarm

water. Do not rub the affected area.[3]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3]
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Click to download full resolution via product page

Caption: Workflow for Trifluoronitrosomethane Cylinder Handling.
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Caption: Schematic of an Experimental Setup for Gas Addition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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